Cas no 1247055-70-4 (2-(3-hydroxythiolan-3-yl)propanoic acid)

• Product Name: 2-(3-hydroxythiolan-3-yl)propanoic acid
• CAS No: 1247055-70-4
• Molecular Formula: C₇H₁₂O₃S
• Molecular Weight: 176.233381271362
• CID: 6123770
• PubChem ID: 62396609

2-(3-hydroxythiolan-3-yl)propanoic acid Properties

Names and Identifiers

• 2-(3-hydroxythiolan-3-yl)propanoic acid
• EN300-1256103
• 1247055-70-4
• AKOS011684076

• InChIKey： WYVRNMNNHHNBGJ-UHFFFAOYSA-N
• Inchi： 1S/C7H12O3S/c1-5(6(8)9)7(10)2-3-11-4-7/h5,10H,2-4H2,1H3,(H,8,9)
• SMILES： S1CCC(C1)(C(C(=O)O)C)O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.05071541g/mol
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids